2-Chloro-1-(3-fluoropyridin-4-yl)ethanone;hydrochloride

• IUPAC Name: 2-chloro-1-(3-fluoropyridin-4-yl)ethanone;hydrochloride
• InChI: InChI=1S/C7H5ClFNO.ClH/c8-3-7(11)5-1-2-10-4-6(5)9;/h1-2,4H,3H2;1H
• InChI Key: DWRZBNCRPXETOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=O)CCl)F.Cl
• Molecular Formula: C7H6Cl2FNO
• Molecular Weight: 210.03 g/mol
• CAS No.: 2460756-84-5

Description

2-Chloro-1-(3-fluoropyridin-4-yl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C7H6Cl2FNO and its molecular weight is 210.03. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization

2-Chloro-1-(3-fluoropyridin-4-yl)ethanone hydrochloride is a compound that can be effectively functionalized for various applications in scientific research. For instance, it has been utilized in the synthesis of cognition-enhancing drugs through efficient pyridinylmethyl functionalization processes. This includes chlorination, hydrolysis, and methanesulfonylation to prepare novel alkylating agents, demonstrating its potential in the development of pharmaceuticals (Pesti et al., 2000).

Photophysical Property Studies

The compound's derivatives have been explored for their photophysical properties, with research showing that nicotinonitriles incorporating pyrene and/or fluorene moieties exhibit strong blue-green fluorescence. This indicates potential applications in materials science and the development of fluorophores for various scientific and industrial purposes (Hussein et al., 2019).

Antifungal and Antibacterial Activity

Research into substituted 6-fluorobenzo[d]thiazole amides, which can be synthesized from similar precursors, has revealed significant antibacterial and antifungal activities. This highlights the potential use of 2-Chloro-1-(3-fluoropyridin-4-yl)ethanone hydrochloride and its derivatives in developing new antimicrobial agents (Pejchal et al., 2015).

Development of Fluorinated Compounds

The compound has been implicated in the development of novel fluorinated compounds, such as in the synthesis of [18F]FPyKYNE, a fluoropyridine-based alkyne reagent for fluorine-18 labeling of macromolecules using click chemistry. This application is particularly relevant in the field of positron emission tomography (PET) imaging, illustrating the compound's utility in nuclear medicine and radiopharmaceuticals (Kuhnast et al., 2008).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The safety data sheet (MSDS) provides more detailed safety information.